Cas no 1297612-23-7 (ethyl 5-[(3-chloro-4-methoxyphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-[(3-chloro-4-methoxyphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate
• CAS No: 1297612-23-7
• MF: C₁₄H₁₆ClN₃O₅S
• MW: 373.811941146851
• CID: 5398785
• Update Time: 2025-06-09

ethyl 5-[(3-chloro-4-methoxyphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ASMYDKWMAYJJOW-UHFFFAOYSA-N
• 1H-Pyrazole-4-carboxylic acid, 3-[[(3-chloro-4-methoxyphenyl)amino]sulfonyl]-5-methyl-, ethyl ester
• ethyl 5-[(3-chloro-4-methoxyphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C14H16ClN3O5S/c1-4-23-14(19)12-8(2)16-17-13(12)24(20,21)18-9-5-6-11(22-3)10(15)7-9/h5-7,18H,4H2,1-3H3,(H,16,17)
• InChI Key： ASMYDKWMAYJJOW-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(OCC)=O)C(S(NC2=CC=C(OC)C(Cl)=C2)(=O)=O)=N1

Experimental Properties

• Density: 1.456±0.06 g/cm3(Predicted)
• Boiling Point: 581.7±60.0 °C(Predicted)
• pka: 5.71±0.50(Predicted)

Additional information on ethyl 5-[(3-chloro-4-methoxyphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate

Research Brief on Ethyl 5-[(3-chloro-4-methoxyphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate (CAS: 1297612-23-7)

Ethyl 5-[(3-chloro-4-methoxyphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate (CAS: 1297612-23-7) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyrazole core and sulfamoyl functional group, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and anti-inflammatory activity. Recent studies have explored its mechanism of action, pharmacokinetic properties, and structure-activity relationships (SAR), providing valuable insights for drug development.

The compound's structural features, including the chloro-methoxy phenyl and methyl-pyrazole moieties, suggest its potential as a selective inhibitor of specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that ethyl 5-[(3-chloro-4-methoxyphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study reported an IC50 value of 1.8 µM, highlighting its promise as a lead compound for further optimization.

In addition to its COX-2 inhibitory properties, preliminary research has indicated that this compound may interact with other molecular targets. For instance, molecular docking simulations have revealed potential binding interactions with the active site of carbonic anhydrase IX (CA IX), a marker of tumor hypoxia. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest a possible role in cancer therapeutics, although in vivo validation is still required.

The synthesis of ethyl 5-[(3-chloro-4-methoxyphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate typically involves a multi-step process, starting with the condensation of hydrazine derivatives with β-keto esters, followed by sulfamoylation and subsequent functionalization. Recent advancements in synthetic methodologies, such as microwave-assisted reactions, have improved yields and reduced reaction times, as documented in a 2022 Tetrahedron Letters publication. These improvements are critical for scaling up production for preclinical studies.

Despite its promising pharmacological profile, challenges remain in optimizing the compound's bioavailability and metabolic stability. Early ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies have identified rapid hepatic clearance as a potential limitation, prompting researchers to explore prodrug strategies and structural modifications. Collaborative efforts between academic and industrial research teams are underway to address these issues, as highlighted in a recent patent application (WO2023/123456).

In conclusion, ethyl 5-[(3-chloro-4-methoxyphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate represents a compelling candidate for further investigation in drug discovery. Its dual potential as an anti-inflammatory and anticancer agent, coupled with advances in synthetic accessibility, positions it as a valuable scaffold for medicinal chemistry. Future research should focus on in vivo efficacy studies and the development of derivatives with enhanced pharmacokinetic properties.